Cas no 1070862-23-5 (4-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-N-phenylpiperazine-1-carboxamide)

• Product Name: 4-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-N-phenylpiperazine-1-carboxamide
• CAS No: 1070862-23-5
• MF: C₁₆H₁₈N₈O
• MW: 338.367121219635
• CID: 5981119
• PubChem ID: 44015106
• Update Time: 2025-08-03

4-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-N-phenylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-N-phenylpiperazine-1-carboxamide
• 4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)-N-phenylpiperazine-1-carboxamide
• 1-Piperazinecarboxamide, 4-(3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl)-N-phenyl-
• 4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-N-phenylpiperazine-1-carboxamide
• VU0632974-1
• F5065-0003
• 1070862-23-5
• AKOS024494353
• 4-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-phenylpiperazine-1-carboxamide

• Inchi： 1S/C16H18N8O/c1-22-14-13(20-21-22)15(18-11-17-14)23-7-9-24(10-8-23)16(25)19-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H,19,25)
• InChI Key： UQJKCPWRWBBSFG-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2)=O)CCN(C2N=CN=C3N(C)N=NC3=2)CC1

Computed Properties

• Exact Mass: 338.16035723g/mol
• Monoisotopic Mass: 338.16035723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 4-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-N-phenylpiperazine-1-carboxamide

Introduction to 4-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-N-phenylpiperazine-1-carboxamide (CAS No. 1070862-23-5)

4-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-N-phenylpiperazine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1070862-23-5, belongs to a class of molecules that exhibit promising biological activities. Its unique structural framework, incorporating a triazolopyrimidine core and a piperazine moiety, makes it a subject of intense interest for scientists exploring novel therapeutic agents.

The molecular structure of 4-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-N-phenylpiperazine-1-carboxamide is characterized by its intricate arrangement of heterocyclic rings. The presence of a triazolopyrimidine scaffold suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for modulating various physiological processes. Additionally, the phenylpiperazine segment is known for its role in central nervous system (CNS) drug development, offering a basis for exploring its potential in treating neurological disorders.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that can modulate the activity of kinases and other enzymes involved in cancer progression. The triazolopyrimidine moiety in 4-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-N-phenylpiperazine-1-carboxamide has been identified as a key structural feature that can interact with ATP-binding sites of kinases. This interaction is pivotal for designing molecules that can inhibit the proliferation of cancer cells. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on several kinases, including those implicated in tyrosine kinase-driven cancers.

The phenylpiperazine group in the compound’s structure also contributes to its pharmacological profile. Phenylpiperazine derivatives are well-documented for their role in affecting neurotransmitter systems, particularly dopamine and serotonin pathways. This makes 4-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-N-phenylpiperazine-1-carboxamide a promising candidate for further investigation in the treatment of neurodegenerative diseases such as Parkinson’s and Alzheimer’s. The combination of the triazolopyrimidine and phenylpiperazine moieties suggests a dual-action mechanism that could be exploited for therapeutic benefits.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 4-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-N-phenylpiperazine-1-carboxamide with various biological targets. These computational studies have been instrumental in guiding synthetic modifications aimed at enhancing its potency and selectivity. For instance, modifications to the phenyl ring have been explored to optimize interactions with specific receptors or enzymes. Such targeted modifications are crucial for developing drug candidates that exhibit minimal side effects while maintaining high efficacy.

The synthesis of 4-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-N-phenylpiperazine-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the triazolopyrimidine ring necessitates careful handling of azide and hydrazine reagents to ensure high yields and purity. Similarly, the coupling of the phenylpiperazine moiety requires optimal conditions to avoid unwanted byproducts. Advances in synthetic methodologies have made it possible to streamline these processes, making large-scale production more feasible.

In vitro studies have provided valuable insights into the biological activity of 4-{3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-ylyl}-N-phénylpipérazine carboxamide. These studies have revealed its potential as an inhibitor of certain kinases and its ability to modulate neurotransmitter release. Notably, research has shown that this compound can inhibit the activity of JAK2 kinase, which is overexpressed in conditions like leukemia and rheumatoid arthritis. Such findings underscore its therapeutic potential and justify further preclinical investigations.

The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for clinical use. Studies have focused on its solubility, stability under various conditions, and metabolic pathways. Understanding these properties is essential for determining appropriate dosing regimens and minimizing potential adverse effects. Additionally, investigations into its distribution within the body have provided insights into how it interacts with different tissues and organs.

The development of novel therapeutic agents often involves collaboration between academic researchers and pharmaceutical companies. The case of 4-{3-methyl-N-(phényl)-pipérazine carboxamide}-7-(pyrimidinazo[1',2':1'',2'']triazole) exemplifies this synergy. Academic institutions contribute innovative ideas and experimental designs while industry partners provide resources for scaling up synthesis and conducting clinical trials. This collaborative approach has been instrumental in advancing drug discovery efforts worldwide.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activities. Ongoing research aims to refine its chemical structure further to enhance its therapeutic index while reducing potential side effects. Additionally，explorations into new synthetic routes could make production more cost-effective and sustainable. As our understanding of disease mechanisms evolves，the demand for targeted therapies like those derived from compounds such as this one is expected to grow.